Terbufibrol

Specification

• CAS No.: 56488-59-6
• Molecular Formula: C20H24O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 4-[3-(4-tert-butylphenoxy)-2-hydroxypropoxy]benzoic acid
• Standard InChI: InChI=1S/C20H24O5/c1-20(2,3)15-6-10-18(11-7-15)25-13-16(21)12-24-17-8-4-14(5-9-17)19(22)23/h4-11,16,21H,12-13H2,1-3H3,(H,22,23)
• Standard InChI Key: PXODZCMXOZRVEN-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(COC2=CC=C(C=C2)C(=O)O)O
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(COC2=CC=C(C=C2)C(=O)O)O

Introduction

Property	Value
Molecular Weight	291.43 g/mol
Mechanism of Action	Squalene monooxygenase inhibition
Bioavailability	40% (oral)
Half-Life	36 hours (effective); 200–400 hours (terminal)
FDA Approval Year	1992

Therapeutic Use:

• Onychomycosis: A 12-week oral regimen achieves 71–85% cure rates.

• Topical Formulations: 1% creams show negligible systemic absorption (Cₘₐₓ <1 ng/mL).

Safety Profile:

• Hepatotoxicity risk: 0.31–0.44% incidence with prolonged use.

• Taste disturbances reported in 0.3% of patients.

Terbufos (C₉H₂₁O₂PS₃)

Terbufos is an organophosphate insecticide with no therapeutic applications.

Key Properties

Property	Value
Molecular Weight	288.43 g/mol
Mechanism of Action	Acetylcholinesterase inhibition
Toxicity	WHO Class Ia (extremely hazardous)
Agricultural Use	Corn, sorghum, sugar beets

Health Risks:

• Neurodevelopmental harm at low exposures.

• Acute toxicity: Symptoms include respiratory paralysis and seizures.

Analysis of "Terbufibrol" Terminology

Database Cross-Referencing

A search of the following resources returned no results for "Terbufibrol":

• PubChem (CIDs: 1549008 for terbinafine; 25670 for terbufos).

• DrugBank (Accession: DB00857 for terbinafine).

• CAS Registry (91161-71-6 for terbinafine; 13071-79-9 for terbufos).

Hypothetical Characterization of Terbufibrol

Assuming "Terbufibrol" is intended as a novel compound, we propose potential research avenues based on naming conventions:

Structural Hypotheses

• Fibric Acid Derivative: If related to fibrates (e.g., fenofibrate), it might target lipid metabolism.

• Antifungal Hybrid: A theoretical combination of terbinafine’s allylamine backbone with a fibrate moiety.

Research Priorities

• Synthesis Pathways: Explore cross-coupling reactions between allylamine and fibric acid precursors.

• Target Identification: Screen for activity against fungal squalene epoxidase or PPAR-α receptors.

• Toxicology: Assess hepatotoxicity risks using in vitro models (e.g., HepG2 cells).